Cas no 1807072-42-9 (Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate)

• Product Name: Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate
• CAS No: 1807072-42-9
• MF: C₁₀H₇F₂IN₂O₂
• MW: 352.076061487198
• CID: 4807364
• Update Time: 2025-06-14

Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate

• Inchi： 1S/C10H7F2IN2O2/c1-2-17-10(16)6-4-15-8(9(11)12)7(13)5(6)3-14/h4,9H,2H2,1H3
• InChI Key： LWTQHDOPRNYHIE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C(=O)OCC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate (CAS: 1807072-42-9)

Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate (CAS: 1807072-42-9) is a highly versatile pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. The presence of multiple functional groups, including cyano, difluoromethyl, and iodo substituents, makes it a valuable scaffold for further chemical modifications.

Recent studies have focused on optimizing the synthetic routes for Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. The method involves the condensation of ethyl 2-(difluoromethyl)-4-iodopyridine-5-carboxylate with cyanating agents under mild conditions, achieving a yield of over 85%. This advancement is expected to facilitate large-scale production and reduce costs.

In addition to its synthetic utility, Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate has been explored as a precursor for the development of kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its use in the synthesis of potent inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The researchers highlighted the compound's ability to introduce fluorine atoms into the final molecules, thereby enhancing their metabolic stability and binding affinity.

Another emerging application of this compound is in the field of antimicrobial agents. A recent preprint on ChemRxiv described its incorporation into novel quinolone derivatives with broad-spectrum activity against drug-resistant bacteria. The study emphasized the role of the difluoromethyl group in improving membrane permeability and reducing efflux pump-mediated resistance. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the characterization and handling of Ethyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-carboxylate due to its sensitivity to light and moisture. Researchers are actively investigating stable formulations and storage conditions to ensure its long-term usability. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation, further expanding its utility in drug discovery.